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Compound of Interest

Compound Name: (S, R, S)-AHPC-PEG6-Tos

Cat. No.: B13707903

Get Quote

Executive Summary & Strategic Rationale
In the rapid development of Proteolysis Targeting Chimeras (PROTACs), the "linkerology"

phase often represents a significant bottleneck. The reagent (S, R, S)-AHPC-PEG6-Tos (CAS:

2839806-94-7) serves as a high-value, convergent building block designed to streamline this

process.

Unlike linear synthesis, which builds the linker atom-by-atom, this reagent provides a pre-

validated VHL E3 ligase recruiting module coupled to a PEG6 spacer with a reactive Tosylate

(Tos) handle.[1] This design allows for a single-step nucleophilic substitution with an amine-,

hydroxyl-, or thiol-functionalized target ligand ("warhead"), significantly reducing synthetic steps

and improving yield.[1]
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Parameter Specification

Molecule Name (S, R, S)-AHPC-PEG6-Tos

Core Components

Ligand: VHL Ligand 1 (VH032 derivative)Linker:

PEG6 (Hexaethylene glycol)Reactive Group:

Tosylate (p-Toluenesulfonate)

Stereochemistry (S, R, S) - Critical for VHL affinity

Molecular Weight ~877.1 Da

Solubility DMSO, DMF, DCM

Primary Application
Synthesis of VHL-recruiting PROTACs via SN2

displacement

Mechanism of Action & Design Logic
The efficacy of a PROTAC depends on the formation of a stable ternary complex: Target

Protein : PROTAC : E3 Ligase.[2][3][4]

The VHL Anchor: The (S, R, S)-AHPC moiety binds to the Von Hippel-Lindau (VHL) protein

with high affinity (typically Kd < 1 µM).[1]

The PEG6 Spacer: A 6-unit PEG linker provides optimal length (~20-25 Å) and flexibility to

span the gap between the E3 ligase and the target protein without inducing steric clashes,

while enhancing water solubility.[1]

The Tosylate Handle: The tosylate group acts as an excellent leaving group, facilitating the

attachment of the target ligand under mild basic conditions.

Visualization: The PROTAC Assembly & Ubiquitination
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Step 1: Chemical Synthesis

Step 2: Biological Mechanism
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Caption: Workflow from chemical synthesis via tosylate displacement to biological ternary

complex formation.

Experimental Protocol: Synthesis of PROTACs
Objective: Conjugate an amine-bearing target ligand (e.g., JQ1-amine) to (S, R, S)-AHPC-
PEG6-Tos via nucleophilic substitution.

Materials & Reagents[3][4][5][6][7][8][9][10][11]
(S, R, S)-AHPC-PEG6-Tos (1.0 equiv)[1]

Target Ligand-NH₂ (1.0 - 1.2 equiv) (Primary or secondary amine)[1]

Base: N,N-Diisopropylethylamine (DIPEA) or Potassium Carbonate (K₂CO₃)[1]

Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)[1]
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Catalyst (Optional): Sodium Iodide (NaI) (0.1 equiv) - Accelerates reaction via Finkelstein-like

mechanism.[1]

Step-by-Step Methodology
Step 1: Reaction Setup[5]

Preparation: Flame-dry a 10 mL round-bottom flask or use a sealed reaction vial. Purge with

Nitrogen (N₂) or Argon.[6]

Dissolution: Dissolve the Target Ligand-NH₂ (1.0 equiv) in anhydrous DMF (concentration

~0.1 M).

Activation: Add DIPEA (2.0 - 3.0 equiv). Stir at room temperature for 5 minutes to ensure

deprotonation of the amine salt (if used).

Addition: Add (S, R, S)-AHPC-PEG6-Tos (1.0 equiv) directly to the stirring solution.[1]

Pro-Tip: If the AHPC reagent is viscous, dissolve it in a minimal amount of DMF before

addition.

Step 2: Reaction Execution
Temperature: Heat the reaction mixture to 50°C - 80°C.

Note: Primary amines may react at lower temperatures (40-50°C). Sterically hindered

secondary amines often require 80°C.

Monitoring: Monitor reaction progress via LC-MS every 2 hours.

Look for: Disappearance of the Tosylate starting material (Mass = ~877 Da) and

appearance of the Product Mass (Mass = Ligand + AHPC-PEG6 - Tosylate group).[1]

Duration: Typical reaction time is 4 to 16 hours.[3]

Step 3: Work-up[1]
Quenching: Once complete, cool the mixture to room temperature.
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Dilution: Dilute with Ethyl Acetate (EtOAc) and wash with water (x3) and brine (x1) to remove

DMF and bulk PEG impurities.

Alternative for Polar Products: If the PROTAC is highly polar, skip aqueous workup and

proceed directly to Prep-HPLC after concentrating the DMF (or injecting the DMF solution

directly if compatible).

Step 4: Purification[2]
Method: Reverse-Phase Preparative HPLC (C18 column).

Mobile Phase:

Solvent A: Water + 0.1% Formic Acid (or TFA).

Solvent B: Acetonitrile + 0.1% Formic Acid (or TFA).

Gradient: 5% B to 95% B over 20-30 minutes.

Collection: Collect fractions corresponding to the target mass. Lyophilize to obtain the final

PROTAC as a powder.
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Issue Probable Cause Corrective Action

Low Conversion
Nucleophile (amine) is

poor/hindered.[1]

Add NaI (0.1 eq) to convert

Tosylate to Iodide in situ (more

reactive). Increase Temp to

90°C.

Hydrolysis of Tosylate Wet solvent (Water present).

Use strictly anhydrous DMF

(molecular sieves). Ensure N₂

atmosphere.

Elimination Byproduct
Base is too strong/Temp too

high.

Switch from K₂CO₃ to DIPEA.

Lower temperature to 40-50°C

and extend time.

Purification Difficulty PEG tail causes streaking.

Use a shallower HPLC

gradient (e.g., 1% per min).

Ensure TFA is used to sharpen

amine peaks.

Characterization Standards
To ensure scientific integrity, the final PROTAC must be validated using the following criteria:

LC-MS: Single peak >95% purity. Mass accuracy < 5 ppm (HRMS).

1H NMR: Confirm the presence of:

VHL Region: Characteristic aromatic protons of the benzyl group and the methylthiazole (if

present in the specific VHL analog).

PEG Region: Strong multiplet signal at ~3.6 ppm.

Ligand Region: Specific signals corresponding to the warhead.[7]

Stereochemical Integrity: The (S, R, S) configuration of the hydroxyproline core is stable

under these conditions, but avoid strong acids/bases for prolonged periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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